Cas no 439692-51-0 (6-ethyl-4-hydrazinylthieno2,3-dpyrimidine)

6-Ethyl-4-hydrazinylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core functionalized with an ethyl group at the 6-position and a hydrazinyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The hydrazinyl moiety enhances reactivity, enabling the formation of diverse derivatives through condensation or cyclization reactions. Its thienopyrimidine scaffold is of interest due to its potential biological activity, including kinase inhibition and antimicrobial properties. The compound's well-defined reactivity and stability make it suitable for use in medicinal chemistry and material science, offering a robust platform for further functionalization and exploration of structure-activity relationships.
6-ethyl-4-hydrazinylthieno2,3-dpyrimidine structure
439692-51-0 structure
Product Name:6-ethyl-4-hydrazinylthieno2,3-dpyrimidine
CAS No:439692-51-0
MF:C8H10N4S
MW:194.256799221039
MDL:MFCD03303485
CID:875454
PubChem ID:329775847
Update Time:2025-05-19

6-ethyl-4-hydrazinylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-Ethyl-4-hydrazinylthieno[2,3-d]pyrimidine
    • (6-ethylthieno[2,3-d]pyrimidin-4-yl)hydrazine
    • 6-Ethyl-4-hydrazinothieno[2,3-d]pyrimidine
    • 6-ethyl-4-hydrazinothieno[2,3-d]pyrimidine(SALTDATA: FREE)
    • Thieno[2,3-d]pyrimidin-4(1H)-one, 6-ethyl-, hydrazone (9CI)
    • BB_SC-0082
    • 439692-51-0
    • BBL029940
    • STL335714
    • VS-09520
    • 6-Ethyl-4-hydrazinothieno[2,3-d]pyrimidine, AldrichCPR
    • AKOS009853727
    • CS-0315945
    • DA-18862
    • MFCD03303485
    • SCHEMBL7259398
    • DTXSID00359186
    • 6-ethyl-4-hydrazinylthieno2,3-dpyrimidine
    • MDL： MFCD03303485
    • Inchi： 1S/C8H10N4S/c1-2-5-3-6-7(12-9)10-4-11-8(6)13-5/h3-4H,2,9H2,1H3,(H,10,11,12)
    • InChI Key： BNTVYPPAVREZHM-UHFFFAOYSA-N
    • SMILES： S1C2C(=C(N=CN=2)NN)C=C1CC

Computed Properties

  • Exact Mass: 194.06300
  • Monoisotopic Mass: 194.06261751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 92.1Ų

Experimental Properties

  • PSA: 92.07000
  • LogP: 2.31260

6-ethyl-4-hydrazinylthieno2,3-dpyrimidine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

6-ethyl-4-hydrazinylthieno2,3-dpyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-ethyl-4-hydrazinylthieno2,3-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CBR00566-1G
6-Ethyl-4-hydrazinothieno[2,3-d]pyrimidine
 439692-51-0
1g
 ¥952.83 2023-11-14
Chemenu
CM268598-10g
6-Ethyl-4-hydrazinylthieno[2,3-d]pyrimidine
 439692-51-0 95%
10g
 $369 2021-08-18
TRC
B441438-500mg
6-ethyl-4-hydrazinylthieno[2,3-d]pyrimidine
 439692-51-0
500mg
 $ 70.00 2022-06-07
TRC
B441438-1g
6-ethyl-4-hydrazinylthieno[2,3-d]pyrimidine
 439692-51-0
1g
 $ 95.00 2022-06-07
TRC
B441438-5g
6-ethyl-4-hydrazinylthieno[2,3-d]pyrimidine
 439692-51-0
5g
 $ 340.00 2022-06-07
Chemenu
CM268598-1g
6-Ethyl-4-hydrazinylthieno[2,3-d]pyrimidine
 439692-51-0 95%
1g
 $*** 2023-03-30
eNovation Chemicals LLC
Y1251539-5g
Thieno[2,3-d]pyrimidin-4(1H)-one, 6-ethyl-, hydrazone (9CI)
 439692-51-0 95%
5g
 $175 2024-06-06
eNovation Chemicals LLC
Y1251539-10g
Thieno[2,3-d]pyrimidin-4(1H)-one, 6-ethyl-, hydrazone (9CI)
 439692-51-0 95%
10g
 $260 2024-06-06
abcr
AB215706-1 g
6-Ethyl-4-hydrazinothieno[2,3-d]pyrimidine; 95%
 439692-51-0
1g
 €88.60 2023-01-27
abcr
AB215706-5 g
6-Ethyl-4-hydrazinothieno[2,3-d]pyrimidine; 95%
 439692-51-0
5g
 €176.30 2023-01-27

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